Cas no 122661-59-0 (Ethyl 3-hydroxyadamantane-1-carboxylate)

Ethyl 3-hydroxyadamantane-1-carboxylate Properties

Names and Identifiers

• Ethyl 3-hydroxyadamantane-1-carboxylate
• ETHYL 3-HYDROXYADAMANTANCARBOXYLATE
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-hydroxy-, ethyl ester
• Ethyl 3-hdyroxyadamantane-1-carboxylate
• SCHEMBL5608298
• 122661-59-0
• AKOS015917818
• Ethyl3-hydroxyadamantane-1-carboxylate
• DTXSID90560289
• ETHYL 3-HYDROXYADAMANTANE-1-CARBOXYLATE
• Ethyl 3-hydroxytricyclo[3.3.1.1~3,7~]decane-1-carboxylate
• Ethyl 3-hydroxyadaMantancarboxylate
• +Expand

• InChIKey： VVWVYPCOMWTLII-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H20O3/c1-2-16-11(14)12-4-9-3-10(5-12)7-13(15,6-9)8-12/h9-10,15H,2-8H2,1H3
• SMILES： CCOC(=O)C12CC3CC(C1)CC(C3)(C2)O

Computed Properties

• Exact Mass: 224.1413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 224.14124450g/mol
• Heavy Atom Count: 16
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.571
• Boiling Point: 311.3±25.0 ºC (760 Torr),
• Flash Point: 125.4±15.9 ºC,
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),